molecular formula C13H8F2O2 B8372063 3-Fluoro-4-(4-fluorophenoxy)benzaldehyde

3-Fluoro-4-(4-fluorophenoxy)benzaldehyde

Cat. No.: B8372063
M. Wt: 234.20 g/mol
InChI Key: DPHLRUBNDYWFPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-4-(4-fluorophenoxy)benzaldehyde is a fluorinated aromatic aldehyde featuring a benzaldehyde core substituted with a fluorine atom at position 3 and a 4-fluorophenoxy group at position 4. This compound serves as a critical intermediate in medicinal chemistry, particularly in synthesizing semicarbazones with anticonvulsant activity . Its structure combines electron-withdrawing fluorine atoms and a phenoxy ether linkage, influencing its reactivity and biological interactions.

Properties

Molecular Formula

C13H8F2O2

Molecular Weight

234.20 g/mol

IUPAC Name

3-fluoro-4-(4-fluorophenoxy)benzaldehyde

InChI

InChI=1S/C13H8F2O2/c14-10-2-4-11(5-3-10)17-13-6-1-9(8-16)7-12(13)15/h1-8H

InChI Key

DPHLRUBNDYWFPP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OC2=C(C=C(C=C2)C=O)F)F

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural features, molecular formulas, and properties of 3-Fluoro-4-(4-fluorophenoxy)benzaldehyde and related compounds:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) CAS Number Key Properties/Applications
3-Fluoro-4-(4-fluorophenoxy)benzaldehyde 3-F, 4-(4-F-phenoxy) C₁₃H₇F₂O₂ 248.19* N/A Intermediate for anticonvulsant semicarbazones ; moderate lipophilicity.
3-Fluoro-4-hydroxybenzaldehyde 3-F, 4-OH C₇H₅FO₂ 140.11 405-05-0 High-purity (>97%) building block for APIs; used in drug discovery .
3-Fluoro-4-(4-methylpiperazin-1-yl)benzaldehyde 3-F, 4-(4-methylpiperazinyl) C₁₂H₁₄FN₃O 235.26 N/A Key intermediate in kinase inhibitors; enhances solubility via basic piperazine .
3-Fluoro-4-(trifluoromethyl)benzaldehyde 3-F, 4-CF₃ C₈H₄F₄O 204.11 204339-72-0 High lipophilicity; fluorinated building block (98% purity) .
3-Fluoro-4-(methylthio)benzaldehyde 3-F, 4-SCH₃ C₈H₇FOS 170.20 177756-61-5 Almond-like odor; liquid state; used in organic synthesis .
3-Fluoro-4-(methylsulfonyl)benzaldehyde 3-F, 4-SO₂CH₃ C₈H₇FO₃S 202.20 254878-95-0 Polar sulfonyl group; improves electrophilicity; used in specialty chemicals .
3-Fluoro-4-((2-fluorobenzyl)oxy)benzaldehyde 3-F, 4-O-(2-F-benzyl) C₁₄H₉F₂O₂ 247.22 881830-36-0 Dual fluorine substitution; potential CNS-targeting applications .

*Calculated molecular weight.

Reactivity and Electronic Effects

  • Electron-Withdrawing Groups (EWGs): The trifluoromethyl (-CF₃) and sulfonyl (-SO₂CH₃) groups in analogs 4 and 6 enhance electrophilicity, activating the aldehyde for nucleophilic additions (e.g., hydrazone formation) . The 4-fluorophenoxy group in the target compound balances moderate electron withdrawal with steric bulk, influencing binding in biological systems .
  • Electron-Donating Groups (EDGs):
    • The methylpiperazinyl group in 3 introduces basicity, improving aqueous solubility and enabling interactions with kinase active sites .
    • The methylthio (-SCH₃) group in 5 is weakly electron-donating, reducing aldehyde reactivity compared to EWGs .

Toxicity and Handling

  • Limited toxicological data exist for the target compound.
  • Piperazinyl derivatives (3 ) may exhibit lower acute toxicity due to metabolic detoxification pathways .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.